Cas no 2640896-68-8 (2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine)

• Product Name: 2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine
• CAS No: 2640896-68-8
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5327342
• PubChem ID: 155798389
• Update Time: 2025-06-11

2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 2640896-68-8
• 2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine
• F6619-9105
• AKOS040711061
• 2-Methyl-3-[(2-methyl-4-thiazolyl)methoxy]pyridine

• Inchi： 1S/C11H12N2OS/c1-8-11(4-3-5-12-8)14-6-10-7-15-9(2)13-10/h3-5,7H,6H2,1-2H3
• InChI Key： KAPWAPSVFJNMTK-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1OCC1=CSC(C)=N1

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.7±32.0 °C(Predicted)
• pka: 5.79±0.10(Predicted)

Additional information on 2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine

Introduction to 2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine (CAS No. 2640896-68-8)

2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine, a compound with the CAS number 2640896-68-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates several key pharmacophoric elements, including a pyridine ring, a thiazole moiety, and an aromatic methoxy group, which collectively contribute to its unique chemical and biological properties.

The< strong>pyridine core of the molecule is well-known for its role in numerous pharmacologically active agents. Pyridine derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of the< strong>methyl group at the 2-position of the pyridine ring further modulates its electronic and steric properties, enhancing its interaction with biological targets. This modification can influence the compound's solubility, metabolic stability, and overall bioavailability.

The incorporation of a< strong>thiazole ring into the molecular structure adds another layer of complexity and functionality. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The< strong>2-methyl-1,3-thiazol-4-yl moiety in this compound not only contributes to its structural diversity but also enhances its potential pharmacological effects. The thiazole ring is characterized by its sulfur and nitrogen atoms, which can participate in various hydrogen bonding interactions and metal coordination events, thereby influencing the compound's binding affinity to biological targets.

The< strong>methoxy group at the 3-position of the pyridine ring serves as an important pharmacophoric element. Methoxy groups are commonly found in biologically active compounds and can play a crucial role in modulating drug-receptor interactions. In this context, the methoxy group in< strong>2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine likely contributes to the compound's ability to interact with specific binding sites on biological targets. Additionally, the methoxy group can influence the compound's metabolic stability and pharmacokinetic properties.

The overall architecture of< strong>2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine suggests that it may exhibit multiple modes of action. For instance, the combination of the pyridine and thiazole moieties could enhance its ability to interact with enzymes or receptors involved in various signaling pathways. Furthermore, the methoxy group may contribute to its ability to modulate neurotransmitter activity or inhibit inflammatory pathways.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. These compounds often exhibit high selectivity and potency due to their complex structural features. The< strong>CAS number 2640896-68-8 associated with this compound underscores its significance as a research chemical with potential applications in drug discovery and development.

The synthesis of< strong>2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-methylpyridine derivatives and thiazole-based precursors. These intermediates are then coupled using various coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling to form the final product.

The pharmacological evaluation of< strong>2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine has revealed several promising activities. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. Additionally, it has shown potential as an antioxidant agent due to its ability to scavenge reactive oxygen species.

The compound's< strong>CAS number 2640896-68-8 has facilitated its use in various research settings where precise identification and handling are essential. Researchers have utilized this compound in high-throughput screening assays to identify novel drug candidates targeting specific diseases. Its unique structural features make it a valuable tool for exploring new therapeutic strategies.

The future prospects for< strong>2-methyl-3-[ (2-methyl -1 ,3 -thiazol -4 -yl )methoxy ]pyridine are promising given its diverse biological activities and structural complexity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the development of this compound into a novel therapeutic agent.